![molecular formula C15H14ClNO2 B263738 2-(2-chlorophenyl)-N-(4-methoxyphenyl)acetamide](/img/structure/B263738.png)
2-(2-chlorophenyl)-N-(4-methoxyphenyl)acetamide
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Overview
Description
2-(2-chlorophenyl)-N-(4-methoxyphenyl)acetamide, also known as CMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CMA belongs to the class of N-phenylacetamides, and it is synthesized by the reaction of 2-chlorobenzoyl chloride with 4-methoxyaniline.
Mechanism of Action
The exact mechanism of action of 2-(2-chlorophenyl)-N-(4-methoxyphenyl)acetamide is not fully understood. However, it is believed to act by modulating the activity of the GABAergic system, which is involved in the regulation of neuronal excitability. This compound has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to reduce pain by modulating the activity of nociceptive neurons. In addition, this compound has been shown to have anxiolytic and antidepressant effects by modulating the activity of the serotonergic and noradrenergic systems.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2-chlorophenyl)-N-(4-methoxyphenyl)acetamide in lab experiments is its high potency and selectivity. This compound has been shown to have a high affinity for GABA receptors, making it a useful tool for studying the GABAergic system. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 2-(2-chlorophenyl)-N-(4-methoxyphenyl)acetamide. One area of research is the development of new analogs of this compound with improved solubility and pharmacokinetic properties. Another area of research is the investigation of the potential use of this compound in the treatment of other neurological disorders such as epilepsy and Parkinson's disease. Furthermore, the role of this compound in modulating the immune system and its potential use in the treatment of autoimmune diseases is an area of research that requires further investigation.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression. Although the exact mechanism of action of this compound is not fully understood, it is believed to act by modulating the activity of the GABAergic system. There are several future directions for the study of this compound, including the development of new analogs with improved pharmacokinetic properties and the investigation of its potential use in the treatment of other neurological disorders and autoimmune diseases.
Synthesis Methods
The synthesis of 2-(2-chlorophenyl)-N-(4-methoxyphenyl)acetamide involves the reaction of 2-chlorobenzoyl chloride with 4-methoxyaniline in the presence of a base such as sodium carbonate. The reaction takes place in an organic solvent such as dichloromethane or ethyl acetate. The product is then purified using column chromatography or recrystallization.
Scientific Research Applications
2-(2-chlorophenyl)-N-(4-methoxyphenyl)acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.
Properties
Molecular Formula |
C15H14ClNO2 |
---|---|
Molecular Weight |
275.73 g/mol |
IUPAC Name |
2-(2-chlorophenyl)-N-(4-methoxyphenyl)acetamide |
InChI |
InChI=1S/C15H14ClNO2/c1-19-13-8-6-12(7-9-13)17-15(18)10-11-4-2-3-5-14(11)16/h2-9H,10H2,1H3,(H,17,18) |
InChI Key |
MLCWTPFUKNCIRL-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2Cl |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2Cl |
Origin of Product |
United States |
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